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Compound of Interest

Compound Name: 1-Chloro-5-methylhexane

Cat. No.: B1294878

In the dynamic landscape of chemical research and drug development, the selection of an
appropriate solvent is a critical parameter that can significantly influence reaction kinetics,
product yields, and process safety. This guide provides a comprehensive benchmarking of 1-
chloro-5-methylhexane against a range of commonly used laboratory solvents. By presenting
its physicochemical properties alongside those of established alternatives, this document aims
to equip researchers, scientists, and drug development professionals with the necessary data
to make informed decisions for their experimental designs.

Physicochemical Properties: A Comparative
Analysis

A solvent's performance is intrinsically linked to its physical and chemical characteristics. The
following tables summarize the key properties of 1-chloro-5-methylhexane in comparison to
other prevalent solvents, offering a quantitative basis for selection.

Table 1: General and Physical Properties of Selected Solvents
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1-Chloro-5- . .
Dichlorome Diethyl
Property methylhexa Hexane Toluene
thane Ether

ne
CAS Number  33240-56-1 75-09-2 60-29-7 110-54-3 108-88-3
Molecular

C7H1sCl CH2Cl2 C4H100 CsHi4 C7Hs
Formula
Molecular
Weight ( 134.65 84.93 74.12 86.18 92.14
g/mol )
Density
(g/cm3 at ~0.877 1.33 0.713 0.655 0.867
20°C)
Boiling Point
. 152.4 39.6 34.6 69 110.6
(°C)
Melting Point
. -69.5 -96.7 -116.3 -95 -95
(°C)
Flash Point
3 38 N/A -45 -22 4
(°C)

Table 2: Solvent Characteristics
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1-Chloro-5- . .
Dichlorome Diethyl
Property methylhexa Hexane Toluene
thane Ether
he
Nonpolar to )
) ) Relatively
Polarity moderately Polar aprotic Nonpolar Nonpolar
nonpolar
polar
log P
(Octanol-
Water 3.051[1] 1.25 0.89 3.9 2.73
Partition
Coefficient)
Solubility in 1.3g/100 mL 6.9 g/100 mL 0.05 g/100
Low Insoluble
Water at 20°C at 20°C mL at 20°C
Organic )
] ) ) ) Reaction
] synthesis Extraction, Extraction, Extraction,
Primary , _ _ _ _ solvent,
o intermediate, reaction reaction reaction )
Applications ) starting
potential solvent solvent solvent )
material
solvent[1]

Performance in Synthetic Applications: A
Theoretical Overview

Direct experimental data comparing the performance of 1-chloro-5-methylhexane against
other solvents in specific organic reactions is limited in publicly available literature. However,
based on its structure and the general properties of haloalkanes, we can infer its potential utility
and areas where it might offer advantages or disadvantages.

As a haloalkane, 1-chloro-5-methylhexane is a relatively non-polar solvent with a moderate
boiling point.[1] Its miscibility is expected to be good with other nonpolar and moderately polar
organic solvents.[1] This profile suggests its potential as a substitute for other halogenated
solvents like dichloromethane or as an alternative to hydrocarbon solvents like hexane and
toluene in certain applications.
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Nucleophilic Substitution Reactions (Sn2)

In Sn2 reactions, the solvent's polarity plays a crucial role. While polar aprotic solvents are
generally favored, the use of a less polar solvent like 1-chloro-5-methylhexane could be
advantageous in specific cases where substrate solubility is a limiting factor in highly polar
environments.

Reactants
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—
Reaction Setup
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1-Chloro-5-methylhexane
(or other solvent)

Aqueous Workup Purification
(Quenching, Extraction) (e.g., Chromatography) Loliedpdic

Click to download full resolution via product page

A generalized workflow for a nucleophilic substitution (Sn2) reaction.

Grignard Reactions

The formation of Grignard reagents requires an ether solvent that can coordinate with the
magnesium center. While diethyl ether and tetrahydrofuran (THF) are standard choices, the
chlorine atom in 1-chloro-5-methylhexane could potentially interfere with the Grignard
reagent, making it a less suitable solvent for this application.

Performance in Extraction Processes

The efficiency of a solvent in liquid-liquid extraction is largely determined by its immiscibility
with the other phase (typically water) and its ability to solubilize the target compound.

With a high log P value of 3.051, 1-chloro-5-methylhexane is significantly lipophilic, indicating
a strong preference for organic phases over aqueous phases.[1] This property suggests its
potential as an effective solvent for extracting nonpolar to moderately polar organic compounds
from aqueous mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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